![molecular formula C10H17NO3 B1490954 2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)acetic acid CAS No. 2098047-86-8](/img/structure/B1490954.png)
2-(6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)acetic acid
Overview
Description
Scientific Research Applications
Synthesis and Structural Analysis
- A series of 1.5-dinitro-3-azabicyclo[3.3.1]non-6-enes were prepared, leading to the study of their molecular structures and decomposition mechanisms under electron impact, highlighting the synthetic versatility of azabicyclo compounds (I. V. Shakhkel' et al., 2001).
Novel Synthetic Routes
- Research on 2-azatricyclo[2.2.1.01,6]heptane and its conversion to 2-azabicyclo[2.2.1]heptanes provides insights into facile synthetic routes for the creation of structurally complex bicyclic systems (P. Portoghese & D. T. Sepp, 1973).
Functional Diversity and Drug Design
- The development of C-3 disubstituted 2-oxa-5-azabicyclo[2.2.1]heptanes as analogues for FDA-approved drugs like baclofen and pregabalin, showcasing the potential of azabicyclo derivatives in drug design and functional diversity (Jean-Baptiste Garsi et al., 2022).
Chemical Transformations and Applications
- Investigations into the preparation of azabicyclo[3.2.0]heptan-7-ones from pyrrole demonstrate the chemical transformations achievable with azabicyclo compounds, contributing to the broader application in synthetic chemistry (T. L. Gilchrist et al., 1997).
Building Blocks for Medicinal Chemistry
- The synthesis of bridged bicyclic morpholines, particularly 3-oxa-6-azabicylo[3.1.1]heptane as a morpholine isostere, highlights its importance as a building block in medicinal chemistry due to its achirality and similar lipophilicity to morpholine (Daniel P. Walker et al., 2012).
properties
IUPAC Name |
2-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO3/c1-2-14-10-7-3-8(10)5-11(4-7)6-9(12)13/h7-8,10H,2-6H2,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MRNYKUFEKIKXFV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1C2CC1CN(C2)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![2-Azido-1-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)ethan-1-one](/img/structure/B1490878.png)
